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Compound of Interest

Compound Name: 2-Chloro-N-phenylisonicotinamide

Cat. No.: B1590790

Welcome to the technical support center for 2-Chloro-N-phenylisonicotinamide. This guide is
designed for researchers, scientists, and drug development professionals to provide in-depth
technical information, troubleshooting advice, and frequently asked questions (FAQs) for the
safe and effective handling and storage of this compound.

Introduction

2-Chloro-N-phenylisonicotinamide is a halogenated pyridine derivative. Its structural
features, including the chlorinated pyridine ring and the amide linkage, suggest its potential
utility as a building block in medicinal chemistry and materials science. Proper handling and
storage are paramount to ensure the integrity of the compound and the safety of laboratory
personnel. This guide synthesizes available safety data and provides field-proven insights to
address common challenges encountered during its use.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of 2-Chloro-N-
phenylisonicotinamide is fundamental to its appropriate handling.
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Property Value Source
CAS Number 80194-83-8 [1]
Molecular Formula C12H9CIN20 [1]
Molecular Weight 232.67 g/mol [1]

Inferred from related

Appearance Likely a solid
compounds

Storage Temperature Room temperature [1]

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling, storage, and use of 2-
Chloro-N-phenylisonicotinamide.

Handling and Safety

Q1: What are the primary hazards associated with 2-Chloro-N-phenylisonicotinamide?

While specific toxicity data for 2-Chloro-N-phenylisonicotinamide is limited, related
chlorinated organic compounds and amides can be hazardous. Based on safety data for
analogous compounds, potential hazards include:

o Skin and Eye Irritation: Direct contact may cause irritation or burns.[2][3]

o Respiratory Irritation: Inhalation of dust may irritate the respiratory system.[3][4]

o Toxicity if Swallowed: Ingestion may be harmful.[2][5]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A comprehensive PPE strategy is essential to minimize exposure.[6][7]
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Q3: What are the proper first-aid measures in case of exposure?
Immediate and appropriate first aid is crucial.[5][10]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][5]

o Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes
while removing contaminated clothing. Seek medical attention if irritation persists.[3]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate
medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[5]

Storage and Stability

Q4: What are the optimal storage conditions for 2-Chloro-N-phenylisonicotinamide?
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To ensure the long-term stability of the compound, store it in a tightly closed container in a dry,
cool, and well-ventilated place.[3][11] Keep it away from incompatible materials such as strong
oxidizing agents and strong bases.[12]

Q5: Is 2-Chloro-N-phenylisonicotinamide sensitive to light or moisture?

While specific data is unavailable, many chlorinated organic compounds can be sensitive to
light and moisture. It is best practice to store it in a dark or amber vial and in a desiccator to
protect it from degradation.

Solubility and Solution Preparation

Q6: What solvents are recommended for dissolving 2-Chloro-N-phenylisonicotinamide?

Based on its synthesis, which utilizes 1,2-dichloroethane and a methanol/water mixture for
recrystallization, it is likely soluble in chlorinated solvents and polar organic solvents.[1]

Recommended Solvents for Initial Solubility Testing:

e Dichloromethane (DCM)

e Chloroform

o Dimethylformamide (DMF)

e Dimethyl sulfoxide (DMSO)

e Methanol

e Ethanol

Q7: I am having trouble dissolving the compound. What should | do?

Refer to the troubleshooting guide below for a systematic approach to addressing solubility
issues. Gentle heating or sonication may aid in dissolution, but be mindful of potential
degradation with excessive heat.

Troubleshooting Guides
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This section provides systematic approaches to common experimental challenges.

Troubleshooting Dissolution Issues

If you are experiencing difficulty dissolving 2-Chloro-N-phenylisonicotinamide, follow this
decision tree:

Caption: Workflow for the proper disposal of waste.
Key Disposal Considerations:

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the
chemical name. [13]* Segregation: Do not mix halogenated waste with non-halogenated
waste streams.

o Contaminated Materials: All contaminated PPE, weighing paper, and other disposable
materials should be disposed of as solid hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Best Practices for 2-Chloro-
N-phenylisonicotinamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590790#best-practices-for-handling-and-storing-2-
chloro-n-phenylisonicotinamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

